4,6-Dimethoxypyrimidine-2-carbonitrile
Overview
Description
4,6-Dimethoxypyrimidine-2-carbonitrile (DMPC) is a small molecule that has been studied extensively for its wide range of applications in medicinal chemistry and biochemistry. DMPC is a nitrogen-containing heterocyclic compound that is a derivative of pyrimidine, and it has been used in a variety of scientific research applications.
Scientific Research Applications
Synthesis and Characterization
4,6-Dimethoxypyrimidine-2-carbonitrile is utilized in various synthesis processes. It has been effectively used as an intermediate in the synthesis of 5-chloro-4,6-dimethoxypyrimidine-2-carbonitrile and other pyrimidine derivatives. This compound has been characterized using various spectroscopic techniques (Kalogirou & Koutentis, 2019).
Antimicrobial Activity
Research indicates that derivatives of this compound, such as 4-amino-6-(piperidin-1-yl)pyrimidine-5-carbonitrile, exhibit significant antimicrobial properties. These compounds have been tested against bacterial strains like S. aureus and E. coli, showing potential in inducing bacterial cell membrane rupture (Bhat & Begum, 2021).
Hydrogen Bonding Studies
Studies have been conducted on the hydrogen bonding properties of 2-amino-4,6-dimethoxypyrimidine, a closely related compound. These studies provide insights into the molecular interactions and structural characteristics of such compounds (Low et al., 2002).
Antibacterial Evaluation
4,6-Dimethoxypyrimidine derivatives have been synthesized and evaluated for their antibacterial activities. Some of these compounds demonstrated comparable efficacy to standard antibiotics like Penicillin and Ampicillin (Dişli, Mercan, & Yavuz, 2013).
Antitumor Testing
Pyrimidine carbonitrile derivatives, including those structurally related to this compound, have shown promise in antitumor activity. Specific compounds exhibited high inhibitory activity against leukemia and moderate activity in other cancer cell lines (Taher & Helwa, 2012).
Safety and Hazards
The compound is classified as harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Mechanism of Action
Target of Action
Similar compounds such as 2-amino-4,6-dimethylpyrimidine have been studied and found to act as nucleophiles, attacking aldehyde carbon .
Mode of Action
It can be inferred from related compounds that it may involve nucleophilic attack mechanisms .
Biochemical Pathways
It’s known that 2-amino-4,6-dimethoxypyrimidine (adm) is an important pesticide intermediate, used for the synthesis of some effective and environmentally friendly pesticides, such as sulfonylurea herbicides .
Pharmacokinetics
It’s known that similar compounds like 2-amino-4,6-dimethoxypyrimidine are prepared from 2-amino-4,6-dihydroxypyrimidine in the presence of potassium carbonate and phase transfer catalyst (ptc), with dimethyl carbonate (dmc) instead of conventional toxic reagents .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4,6-Dimethoxypyrimidine-2-carbonitrile. For instance, the compound is known to be harmful if swallowed, in contact with skin, or if inhaled. It may cause respiratory irritation and serious eye irritation . Therefore, it’s crucial to handle this compound with care, using protective equipment and ensuring adequate ventilation .
Properties
IUPAC Name |
4,6-dimethoxypyrimidine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O2/c1-11-6-3-7(12-2)10-5(4-8)9-6/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKBOPKHTARFXNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=N1)C#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70614310 | |
Record name | 4,6-Dimethoxypyrimidine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70614310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139539-63-2 | |
Record name | 4,6-Dimethoxypyrimidine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70614310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key steps involved in the synthesis of 4,6-Dimethoxypyrimidine-2-carbonitrile as described in the research?
A1: The synthesis of this compound involves a multi-step process starting from 4,6-Dichloro-2-(methylthio)pyrimidine (7). Here are the key transformations:
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